magnesium;(3-hydroxy-2-oxopropyl) hydrogen phosphate;hydrate

• Molecular Formula: C6H14MgO13P2
• Molecular Weight: 380.42 g/mol
• IUPAC Name: magnesium;(3-hydroxy-2-oxopropyl) hydrogen phosphate;hydrate
• InChI: InChI=1S/2C3H7O6P.Mg.H2O/c2*4-1-3(5)2-9-10(6,7)8;;/h2*4H,1-2H2,(H2,6,7,8);;1H2/q;;+2;/p-2
• InChI Key: XIBMKSGIYJARCI-UHFFFAOYSA-L
• Canonical SMILES: C(C(=O)COP(=O)(O)[O-])O.C(C(=O)COP(=O)(O)[O-])O.O.[Mg+2]

Description

It is a glycerolipid precursor and plays a significant role in various biochemical pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

Magnesium;(3-hydroxy-2-oxopropyl) hydrogen phosphate;hydrate can be synthesized by mixing magnesium acetate solution with ammonium phosphate solution at a pH of 4 and allowing the mixture to stand overnight. Alternatively, it can be prepared by reacting magnesium sulfate solution with disodium hydrogen phosphate solution at temperatures above 36°C for 24 hours .

Industrial Production Methods

In industrial settings, the compound is typically produced by reacting orthophosphoric acid with magnesium oxide. The reaction yields magnesium hydrogen phosphate trihydrate, which can be further processed to obtain the desired hydrate form .

Chemical Reactions Analysis

Types of Reactions

Magnesium;(3-hydroxy-2-oxopropyl) hydrogen phosphate;hydrate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different phosphate derivatives.

Reduction: It can be reduced under specific conditions to yield simpler phosphate compounds.

Substitution: The compound can participate in substitution reactions where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride are often used.

Substitution: Reagents like alkyl halides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include various phosphate esters and derivatives, which have applications in different biochemical processes .

Scientific Research Applications

Magnesium;(3-hydroxy-2-oxopropyl) hydrogen phosphate;hydrate has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of glycerolipids and other complex molecules.

Biology: The compound is involved in metabolic pathways, including glycolysis and lipid biosynthesis.

Medicine: It is studied for its potential role in treating metabolic disorders and as a nutritional supplement.

Industry: The compound is used as a plastic stabilizer and food additive.

Mechanism of Action

The compound exerts its effects by participating in various biochemical pathways. It acts as a substrate for enzymes such as fructose-1,6-bisphosphate aldolase and triosephosphate isomerase, which are involved in glycolysis and lipid biosynthesis. These enzymes catalyze the conversion of the compound into other metabolites, thereby regulating energy production and lipid metabolism .

Comparison with Similar Compounds

Similar Compounds

• Magnesium hydrogen phosphate trihydrate
• Magnesium phosphate dibasic trihydrate
• Dihydroxyacetone phosphate (magnesium salt hydrate)

Uniqueness

Magnesium;(3-hydroxy-2-oxopropyl) hydrogen phosphate;hydrate is unique due to its dual role as a glycerolipid precursor and its involvement in key metabolic pathways. Unlike other similar compounds, it has specific applications in both biochemical research and industrial processes .